Cas no 202057-28-1 (3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt)

3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt is a biotinylation reagent designed for the selective modification of primary amines in biomolecules. Its key features include a cleavable dithiol linker, enabling reversible conjugation, and a sulfonated N-hydroxysuccinimide (NHS) ester group, which enhances water solubility for efficient labeling in aqueous environments. The biotin moiety facilitates strong binding to avidin or streptavidin, making it suitable for affinity purification, detection, and immobilization applications. The sodium salt form ensures improved stability and handling. This reagent is particularly useful in proteomics and molecular biology workflows where reversible biotinylation and high solubility are required.
3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt structure
202057-28-1 structure
Product Name:3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt
CAS No:202057-28-1
MF:C19H27N4NaO9S4
MW:606.688850641251
CID:239224
PubChem ID:71571496
Update Time:2025-05-20

3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-[[2-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]ethyl]dithio]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
    • Propanoic acid,3-[[2-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]ethyl]dithio]-, 2,5-d
    • Sulfosuccinimidyl 3-[[2-(Biotinamido)ethyl] dithio]propionate
    • SulfosucciniMidyl-2-[biotinaMido]ethyl-1,3-dithiopropionate(Sulfo-NHS-SS-Biotin)
    • Sulfosuccinimidyl 3-[[2-(Biotinamido)ethyl] dithio]propionate Sodium Salt (Technical Grade)
    • HY-111496
    • 5-[(4-Sulfophenyl)azo]-4-naphthalenesulfonic Acid Disodium Salt
    • Sulfo-NThiol-SS-biotin
    • Sulfo-NHS-SS-Biotin
    • 202057-28-1
    • Sulfosuccinimidyl 3-[[2-(biotinamido)ethyl]dithio]propionate
    • BP-22634
    • PD156877
    • 325143-98-4
    • Sodium 2,5-dioxo-1-[(3-{[2-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)ethyl]disulfanyl}propanoyl)oxy]pyrrolidine-3-sulfonate
    • Biotin-SS-Sulfo-NHS
    • CS-0042264
    • Sulfo-NHS-SS-Biotin (sodium)
    • Sulfosuccinimidyl3-[[2-(biotinamido)ethyl]dithio]propionate
    • 80411-71-8
    • sodium;1-[3-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethyldisulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
    • DTXSID20856142
    • Sulfosuccinimidyl 3-[[2-(Biotinamido)ethyl] dithio]propionate Sodium Salt
    • 3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt
    • Inchi: 1S/C19H28N4O9S4.Na/c24-14(4-2-1-3-12-17-11(10-33-12)21-19(28)22-17)20-6-8-35-34-7-5-16(26)32-23-15(25)9-13(18(23)27)36(29,30)31;/h11-13,17H,1-10H2,(H,20,24)(H2,21,22,28)(H,29,30,31);/q;+1/p-1/t11-,12-,13?,17-;/m0./s1
    • InChI Key: IBKZNJXGCYVTBZ-IDBHZBAZSA-M
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCSSCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)NC(N2)=O.[Na+]

Computed Properties

  • Exact Mass: 606.05600
  • Monoisotopic Mass: 606.05585743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 15
  • Complexity: 981
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 275Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.605
  • Melting Point: 178-180°C
  • Refractive Index: 1.665
  • PSA: 275.39000
  • LogP: 1.79800

3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt Pricemore >>

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Additional information on 3-2-(Biotinylamino)ethyldithiopropanoic acid3-sulfo-N-hydroxysuccinimide ester sodiumsalt

3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt (CAS No. 202057-28-1): A Versatile Reagent in Bioconjugation and Drug Delivery

3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt (CAS No. 202057-28-1) is a sophisticated reagent that has gained significant attention in the fields of bioconjugation and drug delivery. This compound, often referred to as a biotinylated NHS ester, combines the high affinity of biotin for streptavidin with the reactive properties of NHS esters, making it an invaluable tool in various biochemical and pharmaceutical applications.

The biotin moiety in this compound is a small, stable molecule with a high binding affinity for streptavidin and avidin. This interaction is one of the strongest non-covalent interactions known, with a dissociation constant (Kd) in the picomolar range. The NHS ester functional group, on the other hand, is highly reactive and readily forms amide bonds with primary amines, which are commonly found on proteins, peptides, and other biomolecules. The combination of these two functionalities makes 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt an ideal reagent for labeling and conjugating biomolecules.

In recent years, the use of biotinylated NHS esters has been extensively explored in various research areas. One notable application is in the development of targeted drug delivery systems. By conjugating therapeutic agents to biotinylated molecules, researchers can achieve specific targeting to cells or tissues that express high levels of streptavidin or avidin receptors. This approach has shown promise in enhancing the efficacy and reducing the toxicity of drugs, particularly in cancer therapy.

For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt to conjugate anti-cancer drugs to biotinylated nanoparticles. The resulting conjugates exhibited enhanced cellular uptake and improved therapeutic outcomes in vitro and in vivo. This research highlights the potential of this reagent in developing more effective and targeted drug delivery systems.

Another important application of 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt is in protein labeling and detection. Biotinylation is a widely used technique for tagging proteins for various downstream applications, such as affinity purification, immunoassays, and fluorescence microscopy. The high specificity and stability of the biotin-streptavidin interaction make it an ideal choice for these applications.

A recent study published in Proteomics utilized 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt to label proteins for quantitative proteomics analysis. The researchers found that this reagent provided excellent labeling efficiency and minimal background interference, leading to more accurate and reliable results. This study underscores the importance of using high-quality reagents like 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt in proteomic research.

The sulfonate group present in 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt also contributes to its unique properties. The sulfonate group increases the water solubility of the compound, making it easier to handle and use in aqueous solutions. This is particularly beneficial for applications involving biological systems where water solubility is crucial.

In addition to its use in bioconjugation and drug delivery, 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt has also found applications in diagnostic assays. Biotinylation can be used to label antibodies or other biomolecules for use in immunoassays, such as ELISAs (Enzyme-Linked Immunosorbent Assays). The high affinity of biotin for streptavidin ensures that labeled molecules are efficiently captured on streptavidin-coated surfaces, leading to sensitive and specific detection.

A study published in Clinical Chemistry evaluated the performance of 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt in developing a new immunoassay for detecting biomarkers associated with cardiovascular disease. The researchers found that this reagent provided excellent sensitivity and specificity, making it a valuable tool for diagnostic applications.

In conclusion, 3-2-(Biotinylamino)ethyldithiopropanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt (CAS No. 202057-28-1) is a versatile reagent with a wide range of applications in bioconjugation, drug delivery, protein labeling, and diagnostic assays. Its unique combination of biotinylation and NHS ester functionalities makes it an essential tool for researchers working in these fields. As ongoing research continues to explore new applications and improve existing methods, this compound is likely to play an increasingly important role in advancing biomedical science.

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